4,5-Dihydro-4-methyl-5-(4-methylphenyl)-2-Oxazolamine
4,5-Dihydro-4-methyl-5-(4-methylphenyl)-2-Oxazolamine
4,4/'-Dimethylaminorex (4,4’-DMAR) is a designer drug and para-methyl derivative of 4-methylaminorex, an amphetamine-like stimulant. 4,4’-DMAR is a less common alternative to 4-methylaminorex, although the latter is an internationally controlled substance. The physiological and toxicological properties of this compound are not known. This product is intended for forensic and research applications.
Brand Name:
Vulcanchem
CAS No.:
1445569-01-6
VCID:
VC0145552
InChI:
InChI=1S/C11H14N2O/c1-7-3-5-9(6-4-7)10-8(2)13-11(12)14-10/h3-6,8,10H,1-2H3,(H2,12,13)
SMILES:
CC1C(OC(=N1)N)C2=CC=C(C=C2)C
Molecular Formula:
C11H14N2O
Molecular Weight:
190.24 g/mol
4,5-Dihydro-4-methyl-5-(4-methylphenyl)-2-Oxazolamine
CAS No.: 1445569-01-6
Reference Standards
VCID: VC0145552
Molecular Formula: C11H14N2O
Molecular Weight: 190.24 g/mol
CAS No. | 1445569-01-6 |
---|---|
Product Name | 4,5-Dihydro-4-methyl-5-(4-methylphenyl)-2-Oxazolamine |
Molecular Formula | C11H14N2O |
Molecular Weight | 190.24 g/mol |
IUPAC Name | 4-methyl-5-(4-methylphenyl)-4,5-dihydro-1,3-oxazol-2-amine |
Standard InChI | InChI=1S/C11H14N2O/c1-7-3-5-9(6-4-7)10-8(2)13-11(12)14-10/h3-6,8,10H,1-2H3,(H2,12,13) |
Standard InChIKey | NPILLHMQNMXXTL-UHFFFAOYSA-N |
SMILES | CC1C(OC(=N1)N)C2=CC=C(C=C2)C |
Canonical SMILES | CC1C(OC(=N1)N)C2=CC=C(C=C2)C |
Appearance | Assay:≥98% (mixture of diastereomers)A crystalline solid |
Description | 4,4/'-Dimethylaminorex (4,4’-DMAR) is a designer drug and para-methyl derivative of 4-methylaminorex, an amphetamine-like stimulant. 4,4’-DMAR is a less common alternative to 4-methylaminorex, although the latter is an internationally controlled substance. The physiological and toxicological properties of this compound are not known. This product is intended for forensic and research applications. |
Synonyms | 4,4'-dimethylaminorex 4,4'-DMAR p-methyl-4-methylaminorex para-methyl-4-methylaminorex Serotoni |
PubChem Compound | 20741615 |
Last Modified | Nov 11 2021 |
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